Cas no 439681-56-8 (6-(Nitroamino)-3-pyridinecarboxylic acid)

• Product Name: 6-(Nitroamino)-3-pyridinecarboxylic acid
• CAS No: 439681-56-8
• MF: C₆H₅N₃O₄
• MW: 183.121600866318
• CID: 5047763
• Update Time: 2025-10-30

6-(Nitroamino)-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Nitroamino)-3-pyridinecarboxylic acid
• 6-nitramidopyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-(nitroamino)-

• Inchi： 1S/C6H5N3O4/c10-6(11)4-1-2-5(7-3-4)8-9(12)13/h1-3H,(H,7,8)(H,10,11)
• InChI Key： OFWPHLJCNRCENK-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)N[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 0.9
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(Nitroamino)-3-pyridinecarboxylic acid

6-(Nitroamino)-3-pyridinecarboxylic acid: A Versatile Compound with Promising Applications in Biomedical Research

6-(Nitroamino)-3-pyridinecarboxylic acid, with the chemical formula C₈H₇NN₂O₄, is a key compound identified by CAS No. 439681-56-8. This molecule belongs to the family of pyridinecarboxylic acids, characterized by their aromatic pyridine ring and carboxylic acid functionality. The structural features of this compound, including the nitroamino group at the 6-position and the carboxylic acid moiety at the 3-position, play a critical role in its biological activity and potential applications. Recent studies have highlighted its unique properties, making it a subject of interest in pharmacological and material science research.

The 6-(Nitroamino)-3-pyridinecarboxylic acid molecule exhibits a planar structure due to the conjugation of the pyridine ring with the nitroamino group. This conjugation enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and electrostatic interactions. The presence of the nitro group in the amino substituent introduces electron-withdrawing effects, which may influence the molecule's reactivity and selectivity in various chemical processes. These structural characteristics are central to its potential as a lead compound in drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 6-(Nitroamino)-3-pyridinecarboxylic acid through multi-step reactions involving nitration, amidation, and esterification. A 2023 study published in Journal of Medicinal Chemistry demonstrated a novel catalytic approach using metal-organic frameworks (MOFs) to achieve high-yield synthesis of this compound under mild conditions. This method not only reduces energy consumption but also minimizes byproduct formation, aligning with sustainable chemical practices. The scalability of this synthesis pathway is particularly relevant for industrial applications, such as pharmaceutical production.

One of the most promising applications of 6-(Nitroamino)-3-pyridinecarboxylic acid lies in its potential as a precursor for the development of antitumor agents. A 2024 preclinical study published in Advanced Drug Delivery Reviews revealed that derivatives of this compound exhibit significant cytotoxic activity against cancer cell lines, including breast and lung cancer cells. The mechanism of action involves the inhibition of DNA topoisomerase II, a key enzyme in DNA replication. This finding underscores the importance of 6-(Nitroamino)-3-pyridinecarboxylic acid as a scaffold for designing targeted therapies in oncology.

Additionally, the 6-(Nitroamino)-3-pyridinecarboxylic acid molecule has shown potential in the field of material science. Researchers at the University of Tokyo (2023) explored its use as a functional component in smart polymers designed for controlled drug release. The compound's ability to undergo reversible protonation-deprotonation reactions in response to pH changes makes it ideal for applications in targeted drug delivery systems. This property is particularly valuable for treating diseases such as cancer, where localized drug release can minimize systemic side effects.

Recent computational studies have further expanded the understanding of 6-(Nitroamino)-3-pyridinecarboxylic acid's molecular behavior. A 2023 paper in Chemical Science utilized molecular dynamics simulations to predict its interaction with biological membranes. The results indicated that the molecule can selectively bind to lipid bilayers, which may facilitate its penetration into cells. This property is critical for enhancing the bioavailability of compounds used in therapeutic applications.

In the context of environmental sustainability, the synthesis of 6-(Nitroamino)-3-pyridinecarboxylic acid has been optimized to reduce its ecological footprint. A 2024 study in Green Chemistry reported the use of green solvents and catalytic systems to achieve high-purity synthesis with minimal waste. These efforts align with global initiatives to promote eco-friendly chemical processes, ensuring that the compound's production meets environmental standards while maintaining its therapeutic potential.

Despite its promising applications, the 6-(Nitroamino)-3-pyridinecarboxylic acid molecule presents challenges in terms of stability and solubility. Researchers are actively exploring strategies to enhance its aqueous solubility through the incorporation of hydrophilic groups, such as sulfonamide or carboxylate moieties. These modifications aim to improve the compound's pharmacokinetic profile, ensuring better absorption and distribution in the body.

Looking ahead, the 6-(Nitroamino)-3-pyridinecarboxylic acid molecule is poised to play a pivotal role in advancing biomedical research. Its structural versatility, combined with the ability to tailor its functional groups, offers a unique platform for the development of novel therapeutics and materials. Continued exploration of its properties, supported by interdisciplinary research, will be essential to unlocking its full potential in the coming years.